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Compound of Interest

3-Bromo-4-
Compound Name:

methoxybenzenesulfonyl chloride

Cat. No.: B1274384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Bromo-4-methoxybenzenesulfonyl chloride, a key intermediate in various chemical

syntheses. The information is presented to be a valuable resource for professionals in research
and development.

Core Physical and Chemical Data

3-Bromo-4-methoxybenzenesulfonyl chloride is a solid organic compound. Key identifying
information and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C7HeBrClOsS [1]
Molecular Weight 285.54 g/mol [1]
CAS Number 23094-96-4 [1]
Appearance Solid
Melting Point 83-88 °C [2]
Boiling Point 366.0 £ 27.0 °C (Predicted) [2]
Density 1.717 + 0.06 g/cm3 (Predicted) [2]
Soluble in chloroform and
dichloromethane.[3][4]
Inferences from its chemical
structure and general
Solubility characteristics of sulfonyl

chlorides suggest solubility in
other polar organic solvents
and limited solubility in non-

polar solvents.[5]

Chemical Structure

The molecular structure of 3-Bromo-4-methoxybenzenesulfonyl chloride is fundamental to

understanding its reactivity and physical properties.

Caption: Chemical structure of 3-Bromo-4-methoxybenzenesulfonyl chloride.

Experimental Protocols

While specific, detailed experimental protocols for the determination of the physical properties

of 3-Bromo-4-methoxybenzenesulfonyl chloride are not readily available in published

literature, standard organic chemistry laboratory procedures are applicable.

Melting Point Determination (Capillary Method)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.ca/shop/products/3-bromo-4-methoxybenzenesulfonyl-chloride-97-thermo-scientific/p-7035806
https://www.fishersci.ca/shop/products/3-bromo-4-methoxybenzenesulfonyl-chloride-97-thermo-scientific/p-7035806
https://www.fishersci.ca/shop/products/3-bromo-4-methoxybenzenesulfonyl-chloride-97-thermo-scientific/p-7035806
https://chemdad.com/index.php?c=article&id=30769
https://chemdad.com/index.php?c=article&id=30769
https://chemdad.com/index.php?c=article&id=30769
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01492572.htm
https://www.chemicalbook.com/synthesis/3-bromo-4-methoxy-benzenesulfonyl-chloride.htm
https://www.solubilityofthings.com/4-methoxybenzenesulfonyl-chloride
https://www.benchchem.com/product/b1274384?utm_src=pdf-body
https://www.benchchem.com/product/b1274384?utm_src=pdf-body
https://www.benchchem.com/product/b1274384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The melting point of a crystalline solid can be determined with a high degree of accuracy using
the capillary method.

e Sample Preparation: A small amount of the crystalline 3-Bromo-4-
methoxybenzenesulfonyl chloride is finely powdered. The open end of a capillary tube is
pressed into the powder, and the tube is tapped to pack the solid into the sealed end.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is placed in a melting point apparatus (such
as a Thiele tube or a digital melting point apparatus) containing a heat-transfer fluid (e.qg.,
mineral oil).[6]

e Heating and Observation: The apparatus is heated slowly and steadily, at a rate of
approximately 1-2°C per minute as the expected melting point is approached.[6] The
temperature at which the first drop of liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range.[6]

Boiling Point Determination (Since the compound is a
solid at room temperature, this would apply to its molten
state under vacuum to prevent decomposition)

Given the high predicted boiling point, distillation would likely be performed under reduced

pressure to prevent decomposition.

o Apparatus: A small-scale distillation apparatus is assembled. A small quantity of the
compound is placed in the distillation flask.

o Procedure: The apparatus is slowly heated in a suitable bath. The temperature is recorded
when the liquid begins to boil and a steady stream of condensate is observed. The pressure
at which the distillation is conducted must also be recorded.

Density Determination of a Solid (Volume Displacement
Method)

o Mass Measurement: The mass of a sample of 3-Bromo-4-methoxybenzenesulfonyl
chloride is accurately measured using an analytical balance.[7]
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» Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
compound is insoluble (e.g., water, if it does not react). The initial volume of the liquid is
recorded. The weighed solid is then carefully added to the graduated cylinder, and the new
volume is recorded. The difference between the two volumes represents the volume of the
solid.[7]

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.[7]

Synthesis Workflow

3-Bromo-4-methoxybenzenesulfonyl chloride is synthesized from 2-bromoanisole. The
general workflow for this synthesis is outlined below.[3][4]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.benchchem.com/product/b1274384?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01492572.htm
https://www.chemicalbook.com/synthesis/3-bromo-4-methoxy-benzenesulfonyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

< | >
i

CSIowly add Chlorosulfonic Acid]

'

CWarm to Room Temperature)

CQuench with Crushed Ice]

Separate Aqueous and Organic Layers

:

Extract Aqueous Layer with Chloroform

'

[Combine and Dry Organic Layers]

:
— I

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Bromo-4-methoxybenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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